Cas no 2639440-86-9 (Tert-butyl 6-amino-2,3-difluorobenzoate)

• Product Name: Tert-butyl 6-amino-2,3-difluorobenzoate
• CAS No: 2639440-86-9
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5642301
• PubChem ID: 165902173
• Update Time: 2025-10-31

Tert-butyl 6-amino-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2639440-86-9
• tert-butyl 6-amino-2,3-difluorobenzoate
• EN300-27784046
• Tert-butyl 6-amino-2,3-difluorobenzoate

• Inchi： 1S/C11H13F2NO2/c1-11(2,3)16-10(15)8-7(14)5-4-6(12)9(8)13/h4-5H,14H2,1-3H3
• InChI Key： RYWLBENBWAQOKV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 6-amino-2,3-difluorobenzoate

Tert-butyl 6-amino-2,3-difluorobenzoate (CAS No. 2639440-86-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 6-amino-2,3-difluorobenzoate, identified by its unique Chemical Abstracts Service number CAS No. 2639440-86-9, represents a significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its structural features including a tert-butyl group and fluorinated benzene ring, has garnered considerable attention due to its versatile applications in drug development and synthetic organic chemistry. The presence of both amino and carboxylate functional groups makes it a valuable intermediate for constructing complex molecular architectures essential for medicinal chemistry.

The tert-butyl 6-amino-2,3-difluorobenzoate molecule exhibits a high degree of reactivity, which is leveraged in various synthetic pathways. Its fluorinated backbone enhances the lipophilicity and metabolic stability of derivatives, making it particularly useful in designing small-molecule inhibitors targeting biological pathways involved in diseases such as cancer and inflammation. Recent advancements in the field have highlighted its role in the synthesis of novel kinase inhibitors, where the fluorine atoms play a critical role in modulating binding affinity to protein targets.

In the context of modern drug discovery, the CAS No. 2639440-86-9 compound has been utilized in the development of next-generation therapeutics. For instance, studies have demonstrated its efficacy as a precursor in the synthesis of small molecules that inhibit Janus kinases (JAKs), which are pivotal in immune responses and have been implicated in autoimmune disorders. The tert-butyl group provides steric hindrance, improving selectivity, while the amino and carboxylate functionalities allow for further derivatization to enhance pharmacokinetic properties.

Recent research has also explored the potential of Tert-butyl 6-amino-2,3-difluorobenzoate in the development of antiviral agents. The unique electronic properties conferred by the fluorine substituents enable interactions with viral proteases and polymerases, disrupting critical steps in viral replication. This has opened new avenues for designing inhibitors against emerging infectious diseases, where rapid molecular design and synthesis are paramount.

The synthetic methodologies involving CAS No. 2639440-86-9 have seen significant innovation. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-catalyzed processes, have been employed to introduce diverse functional groups efficiently. These reactions not only streamline the synthesis but also allow for precise control over regiochemistry, which is crucial for achieving high yields and purity of pharmaceutical intermediates.

Another area where this compound has made a notable impact is in the design of radiolabeled probes for diagnostic imaging. The incorporation of fluorine-18, a widely used isotope in positron emission tomography (PET) scans, into derivatives of Tert-butyl 6-amino-2,3-difluorobenzoate has enabled researchers to develop highly sensitive imaging agents for tumor detection and monitoring treatment response. The stability provided by the fluorine atoms ensures that these probes remain intact during biological distribution, enhancing diagnostic accuracy.

The versatility of CAS No. 2639440-86-9 extends to its role as a building block for peptidomimetics and protease inhibitors. By strategically modifying its structure, chemists can create molecules that mimic natural peptides but with improved pharmacological properties such as enhanced bioavailability and reduced immunogenicity. This approach has been particularly successful in developing treatments for chronic diseases where long-term oral administration is desired.

Environmental considerations have also driven innovation in the use of tert-butyl 6-amino-2,3-difluorobenzoate. Green chemistry principles have encouraged the development of solvent-free reactions and catalytic processes that minimize waste generation. These sustainable practices not only reduce costs but also align with regulatory requirements aimed at reducing environmental impact without compromising on yield or purity.

The future prospects for Tert-butyl 6-amino-2,3-difluorobenzoate are promising, with ongoing research focusing on expanding its applications into areas such as agrochemicals and materials science. Its unique structural features make it an attractive candidate for developing novel pesticides with improved efficacy and environmental safety profiles. Additionally, its potential as a precursor for advanced materials with tailored electronic properties is being explored.

In conclusion,CAS No. 2639440-86-9, corresponding to Tert-butyl 6-amino-2,3-difluorobenzoate, stands as a cornerstone compound in pharmaceutical synthesis. Its broad utility across multiple therapeutic areas underscores its importance as an intermediate in modern drug development. As research continues to uncover new applications and synthetic strategies,tert-butyl 6-amino-2,3-difluorobenzoate will undoubtedly remain at the forefront of innovation in chemical biology and medicinal chemistry.